2-(3-methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile

Specification

• CAS No.: 946278-21-3
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.454
• IUPAC Name: 2-(3-methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• Standard InChI: InChI=1S/C23H22N4O3/c1-16-6-3-4-9-19(16)22(28)26-10-12-27(13-11-26)23-20(15-24)25-21(30-23)17-7-5-8-18(14-17)29-2/h3-9,14H,10-13H2,1-2H3
• Standard InChI Key: YAEPXTGXKABNSR-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC(=CC=C4)OC)C#N

Introduction

2-(3-Methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxyphenyl group, a piperazine moiety, and an oxazole ring. These structural features contribute to its distinct chemical properties and potential biological activities.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, which may include the use of catalysts and advanced purification techniques such as chromatography to optimize yield and quality. The compound can undergo various chemical reactions, including oxidation, which may lead to the formation of related compounds like 2-(3-hydroxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile.

Synthesis Steps:

• Initial Formation: Involves the creation of key intermediates.

• Ring Closure: Formation of the oxazole ring.

• Purification: Utilizes chromatographic methods.

Biological Activity and Potential Applications

The mechanism of action for 2-(3-methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile involves interaction with specific biological targets such as enzymes or receptors. This interaction may modulate their activity, leading to various biological responses. Research suggests potential interactions with neurotransmitter systems, which could explain its therapeutic properties.

Potential Applications:

• Neuroscience: Potential therapeutic effects related to neurotransmitter modulation.

• Pharmaceutical Research: Development of therapeutic agents.

Comparison with Similar Compounds

Compounds with similar structures, such as 2-(3-methoxyphenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, share similar molecular weights and structural features but differ in the substitution on the benzoyl group. These differences can affect their biological activities and applications.

Comparison Table:

Compound Name	Molecular Weight	Structural Features	Biological Activity
2-(3-Methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile	402.4 g/mol	Methoxyphenyl, Piperazine, Oxazole	Potential therapeutic effects in neuroscience
2-(3-Methoxyphenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile	402.4 g/mol	Methoxyphenyl, Piperazine, Oxazole	Similar potential therapeutic effects

Future Research Directions

Further studies on the solubility, stability, and spectral data (NMR, IR) of 2-(3-methoxyphenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile are necessary to fully understand its physical properties and biological potential. Additionally, in-depth interaction studies with biological targets will be crucial for elucidating its mechanism of action and therapeutic applications.

Research Needs:

• Spectral Analysis: NMR and IR studies to understand molecular structure and stability.

• Biological Interaction Studies: To determine the compound's effects on biological systems.

• Pharmacokinetic Studies: To assess absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.